Cas no 100519-41-3 (5,6,7-trimethoxybenzothiophene-2-carboxylic acid)

• Product Name: 5,6,7-trimethoxybenzothiophene-2-carboxylic acid
• CAS No: 100519-41-3
• MF: C₁₂H₁₂O₅S
• MW: 268.285682678223
• CID: 1125837
• PubChem ID: 102534224
• Update Time: 2025-07-18

5,6,7-trimethoxybenzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7-trimethoxybenzothiophene-2-carboxylic acid
• 5,6,7-trimethoxy-1-benzothiophene-2-carboxylic acid
• LogP
• 5,6,7-Trimethoxybenzo[b]thiophene-2-carboxylicacid
• 100519-41-3
• 5,6,7-Trimethoxybenzo[b]thiophene-2-carboxylic acid

• Inchi： 1S/C12H12O5S/c1-15-7-4-6-5-8(12(13)14)18-11(6)10(17-3)9(7)16-2/h4-5H,1-3H3,(H,13,14)
• InChI Key： HQRYDEJSTDDNLV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=C(C(=C(C1=2)OC)OC)OC

Computed Properties

• Exact Mass: 268.04056
• Monoisotopic Mass: 268.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5,6,7-trimethoxybenzothiophene-2-carboxylic acid

5,6,7-Trimethoxybenzothiophene-2-carboxylic Acid: A Comprehensive Overview

5,6,7-Trimethoxybenzothiophene-2-carboxylic acid (CAS No. 100519-41-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements of 5,6,7-trimethoxybenzothiophene-2-carboxylic acid.

Structural Characteristics: The molecular formula of 5,6,7-trimethoxybenzothiophene-2-carboxylic acid is C₁₃H₁₂O₅S, with a molecular weight of 276.30 g/mol. The compound features a benzothiophene core with three methoxy groups (-OCH₃) at the 5-, 6-, and 7-positions, and a carboxylic acid group (-COOH) at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

Synthesis Methods: Several synthetic routes have been developed for the preparation of 5,6,7-trimethoxybenzothiophene-2-carboxylic acid. One common method involves the reaction of 2-bromobenzothiophene with methanol in the presence of a base to form the corresponding methoxy derivative. Subsequent methylation steps can introduce additional methoxy groups at the desired positions. Finally, carboxylation can be achieved through various methods such as Vilsmeier-Haack formylation followed by hydrolysis or direct carboxylation using carbon dioxide under high pressure. These synthetic strategies provide flexibility in controlling the regioselectivity and yield of the final product.

Biological Properties: Recent studies have highlighted the potential biological activities of 5,6,7-trimethoxybenzothiophene-2-carboxylic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been reported to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress in cellular models.

Pharmacological Applications: The anti-inflammatory and antioxidant properties of 5,6,7-trimethoxybenzothiophene-2-carboxylic acid make it a promising candidate for the development of novel therapeutic agents. Preclinical studies have explored its potential in treating various inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore, preliminary investigations suggest that this compound may have neuroprotective effects by mitigating neuroinflammation and promoting neuronal survival in models of neurodegenerative disorders like Alzheimer's disease.

Clinical Trials: While extensive clinical trials are still underway to fully evaluate the safety and efficacy of 5,6,7-trimethoxybenzothiophene-2-carboxylic acid, early results are encouraging. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing Phase II trials are focusing on assessing its therapeutic potential in specific disease conditions such as chronic inflammatory disorders and neurodegenerative diseases.

FUTURE DIRECTIONS: The future prospects for 5,6,7-trimethoxybenzothiophene-2-carboxylic acid are promising. Researchers are actively exploring its structure-activity relationships (SAR) to optimize its pharmacological properties and enhance its therapeutic efficacy. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and target specificity. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.

In conclusion, 5,6,7-trimethoxybenzothiophene-2-carboxylic acid (CAS No. 100519-41-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Continued research efforts will undoubtedly uncover new insights into its mechanisms of action and broaden its utility in clinical settings.